2-(1H-indol-3-yl)-N-(4-methoxybenzyl)ethanamine

• IUPAC Name: 2-(1H-indol-3-yl)-N-[(4-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H20N2O/c1-21-16-8-6-14(7-9-16)12-19-11-10-15-13-20-18-5-3-2-4-17(15)18/h2-9,13,19-20H,10-12H2,1H3
• InChI Key: MBINHSDRJFYMHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCCC2=CNC3=CC=CC=C32
• Molecular Formula: C18H20N2O
• DSSTOX Substance ID: DTXSID60275575
• Molecular Weight: 280.4 g/mol
• CAS RN: 7390-67-2

Description

“2-(1H-indol-3-yl)-N-(4-methoxybenzyl)ethanamine” is a chemical compound with the molecular formula C18H21BrN2O. It’s also known as "2-(1H-indol-3-yl)ethylamine hydrobromide".

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 3-(1H-indol-3-yl)-2-(4-methoxybenzyl)isoindolin-1-one was catalyzed by water and substrate. Another study reported the catalytic protodeboronation of pinacol boronic esters, which are valuable building blocks in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound includes an indole ring, an ethyl chain, and a methoxybenzyl group. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Potential Antitumor Activity

• Antitumor Applications : A series of new derivatives, including 1-(4-methoxybenzyl)indol-3-yl compounds, have been developed and tested for in-vitro tumor cell-growth inhibition, indicating potential applications in antitumor research and therapy (Farghaly, 2010).

Enhancing Antibacterial Efficacy

• Antibacterial Efficacy Enhancement : Certain 1-(1H-indol-3-yl)ethanamine derivatives have been found to restore the antibacterial activity of ciprofloxacin against Staphylococcus aureus strains resistant to fluoroquinolones due to the overexpression of the NorA efflux pump, highlighting their potential as efflux pump inhibitors (Héquet et al., 2014).

Antimicrobial and Antidiabetic Potential

• Antimicrobial and Antidiabetic Research : Indole derivatives have shown inhibitory activities in in vitro studies for bacterial growth inhibition and α-amylase inhibition, demonstrating their potential in antimicrobial and antidiabetic applications (G et al., 2023).

Synthesis of New Medicinal Compounds

• Medicinal Compound Synthesis : The compound has been involved in the synthesis of novel 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine derivatives, which were evaluated for their antibacterial and antifungal activities, suggesting their use in creating new medicinal compounds (Kumbhare et al., 2013).